Cas no 2228899-59-8 (3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228899-59-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6194600
• PubChem ID: 165649999
• Update Time: 2025-10-29

3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid
• 2228899-59-8
• EN300-1913269

• Inchi： 1S/C11H13BrO3/c1-11(2,9(13)10(14)15)7-4-3-5-8(12)6-7/h3-6,9,13H,1-2H3,(H,14,15)
• InChI Key： SJYAQBUDLVAIQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228899-59-8)

3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228899-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining a brominated phenyl ring with a hydroxyl-substituted branched-chain carboxylic acid, presents a rich scaffold for further chemical manipulation and biological evaluation. Its molecular structure, characterized by a combination of aromatic and aliphatic functionalities, makes it a promising candidate for various biochemical applications.

The bromophenyl moiety in the compound's name is particularly noteworthy, as halogenated aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of the hydroxy group and the methyl-substituted butanoic acid backbone further contributes to the compound's versatility, allowing for diverse derivatization strategies. These structural features collectively position 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid as an intriguing subject for investigation in drug discovery pipelines.

In recent years, there has been a growing interest in exploring novel scaffolds that integrate multiple pharmacophoric elements to improve therapeutic efficacy. The combination of an aromatic ring with electrophilic substitution potential, alongside functional groups capable of hydrogen bonding or participating in hydrophobic interactions, makes this compound particularly appealing for designing small-molecule inhibitors or modulators. The hydroxyl group, in particular, serves as a potential site for further derivatization, enabling the creation of analogues with tailored physicochemical properties.

One of the most compelling aspects of 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid is its potential application in the development of bioactive molecules targeting neurological and inflammatory pathways. Emerging research suggests that structurally related compounds exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The bromophenyl moiety, known to interact favorably with hydrophobic pockets in protein targets, could enhance binding affinity when incorporated into drug-like molecules.

The compound's aliphatic side chain, featuring a branched structure with a hydroxyl group at the second position and a methyl group at the third position, adds another layer of complexity that can influence its biological activity. Such structural motifs are often found in natural products and bioactive peptides, suggesting that derivatives of 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid may exhibit desirable pharmacokinetic profiles. Additionally, the presence of both hydrophilic (hydroxyl group) and lipophilic (methyl group) features enhances solubility considerations, making it amenable to formulation into various delivery systems.

Recent advances in computational chemistry have enabled more efficient screening of novel compounds like 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid for biological activity. Molecular docking studies have shown that analogues incorporating similar structural motifs can interact with key residues in target enzymes or receptors, modulating their activity. For instance, computational models suggest that modifications around the hydroxyl group could fine-tune binding interactions with proteins involved in metabolic pathways or signal transduction.

The synthesis of 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences requiring careful control of reaction conditions to achieve high yields and purity. However, recent methodologies have demonstrated the feasibility of constructing such scaffolds through concise synthetic strategies, leveraging transition-metal catalysis or enzymatic transformations to streamline the process. These advancements not only improve accessibility but also allow for rapid exploration of structural diversity.

In conclusion, 3-(3-bromophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228899-59-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—particularly the bromophenyl, hydroxyl, and branched aliphatic side chain—makes it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a role in addressing unmet medical needs through innovative drug design approaches.